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Compound of Interest

Compound Name: B022

Cat. No.: B15618548

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dosage and administration of B022,

a potent inhibitor of human RAD51 recombinase, in in vivo mouse models. The information is

intended to guide researchers in designing and executing experiments to evaluate the efficacy

of B022 as a potential anti-cancer agent, particularly in combination with DNA-damaging

chemotherapeutics.

Overview and Mechanism of Action
B022 is a small molecule inhibitor that specifically targets human RAD51, a key protein in the

homologous recombination (HR) pathway responsible for the repair of DNA double-strand

breaks.[1][2][3] By inhibiting RAD51, B022 disrupts the repair of DNA damage, thereby

sensitizing cancer cells to the cytotoxic effects of DNA-damaging agents like cisplatin.[1][2][3]

In preclinical mouse xenograft models, B022 has been shown to significantly enhance the

therapeutic efficacy of cisplatin against breast cancer and melanoma.[4][5] While B022 alone

does not typically inhibit tumor growth, its synergistic effect with chemotherapeutic agents

makes it a promising candidate for combination cancer therapies.[4][6][7]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15618548#bc-rfq
https://www.benchchem.com/product/b15618548/docs?utm_src=pdf-body#application-notes-and-protocols-for-b022-in-in-vivo-mouse-models
https://www.benchchem.com/product/b15618548/docs?utm_src=pdf-body#application-notes-and-protocols-for-b022-in-in-vivo-mouse-models
https://www.benchchem.com/product/b15618548/docs?utm_src=pdf-body#application-notes-and-protocols-for-b022-in-in-vivo-mouse-models
https://pmc.ncbi.nlm.nih.gov/articles/PMC4074124/
https://pubmed.ncbi.nlm.nih.gov/24971740/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0100993
https://www.benchchem.com/product/b15618548/docs?utm_src=pdf-body#application-notes-and-protocols-for-b022-in-in-vivo-mouse-models
https://pmc.ncbi.nlm.nih.gov/articles/PMC4074124/
https://pubmed.ncbi.nlm.nih.gov/24971740/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0100993
https://www.benchchem.com/product/b15618548/docs?utm_src=pdf-body#application-notes-and-protocols-for-b022-in-in-vivo-mouse-models
https://file.medchemexpress.com/batch_PDF/HY-101462/RAD51-Inhibitor-B02-DataSheet-MedChemExpress.pdf
https://bio-protocol.org/exchange/minidetail?id=6845773&type=30
https://www.benchchem.com/product/b15618548/docs?utm_src=pdf-body#application-notes-and-protocols-for-b022-in-in-vivo-mouse-models
https://file.medchemexpress.com/batch_PDF/HY-101462/RAD51-Inhibitor-B02-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/RAD51_Inhibitor_B02.html
https://www.targetmol.com/compound/rad51%20inhibitor%20b02
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618548?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


B022 Signaling Pathway
The diagram below illustrates the targeted signaling pathway of B022. Under normal

conditions, DNA damage, such as that induced by cisplatin, activates the homologous

recombination pathway. RAD51 forms foci at the sites of damage to initiate repair. B022 inhibits

this process, leading to an accumulation of unrepaired DNA damage and subsequent cell

death.
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Click to download full resolution via product page

Caption: B022 inhibits RAD51-mediated DNA repair, leading to apoptosis.

Quantitative Data Summary
The following table summarizes the quantitative data for B022 dosage and its effects in

combination with cisplatin in mouse xenograft models.

Parameter
Vehicle
Control

B022 Alone
Cisplatin
Alone

B022 +
Cisplatin

Reference

B022 Dosage Vehicle 50 mg/kg Vehicle 50 mg/kg [4][5]

Cisplatin

Dosage

Normal

Saline

Normal

Saline
4 mg/kg 4 mg/kg [4]

Administratio

n Route

Intraperitonea

l (I.P.)

Intraperitonea

l (I.P.)

Intraperitonea

l (I.P.)

Intraperitonea

l (I.P.)
[4][5]

Treatment

Schedule

Days 11, 13,

15, 17 post-

inoculation

Days 11, 13,

15, 17 post-

inoculation

Days 11, 13,

15, 17 post-

inoculation

Days 11, 13,

15, 17 post-

inoculation

[4]

Tumor

Growth

Inhibition

0% No inhibition 33% 66% [4][6][7]

Tolerability -

Tolerated up

to 50 mg/kg

with no

obvious body

weight loss

- - [4][6][7]

Experimental Protocols
B022 Formulation for In Vivo Administration
B022 has low aqueous solubility, requiring a specific vehicle for dissolution. The following

formulation has been successfully used for intraperitoneal injections in mice.
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Materials:

B022 powder

Dimethyl sulfoxide (DMSO)

Cremophor EL

Normal Saline (0.9% NaCl), sterile

Protocol:

Prepare the vehicle by mixing Cremophor EL, DMSO, and Normal Saline in a 1:1:3 ratio.[5]

Dissolve the B022 powder in the vehicle to achieve the desired final concentration for

injection.

Ensure the solution is clear and homogenous. Gentle warming or sonication may be used to

aid dissolution.

Prepare the formulation fresh before each injection.

Alternative Formulation: A solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

saline has also been suggested for in vivo use.[7]

Breast Cancer Xenograft Mouse Model Protocol
This protocol details the establishment of a human breast cancer xenograft model and

subsequent treatment with B022 and cisplatin.

Materials:

MDA-MB-231 human breast cancer cells

Female athymic nude mice (6-8 weeks old)

Matrigel

Phosphate-buffered saline (PBS), sterile
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B022, formulated as described above

Cisplatin, dissolved in normal saline

Calipers for tumor measurement

Protocol:

Cell Preparation: Culture MDA-MB-231 cells in appropriate media. Harvest cells at 80-90%

confluency, wash with PBS, and resuspend in a 1:1 mixture of serum-free medium and

Matrigel to a final concentration of 5 x 10^6 cells per 100 µL.[8]

Tumor Implantation: Anesthetize the mice. Subcutaneously inject 100 µL of the cell

suspension into the flank of each mouse.[8]

Tumor Growth Monitoring: Monitor mice for tumor growth. Begin treatment when tumors

reach a palpable size (e.g., 100-200 mm³).[8] Measure tumor volume with calipers 2-3 times

per week using the formula: (Length x Width²) / 2.[8]

Treatment Administration:

On days 11, 13, 15, and 17 post-tumor cell inoculation, administer B022 (50 mg/kg) or the

vehicle control via intraperitoneal injection.[4]

Three hours after the B022 or vehicle injection, administer cisplatin (4 mg/kg) or normal

saline via intraperitoneal injection.[4]

Endpoint Analysis: At the conclusion of the study, sacrifice the mice and excise the tumors

for weight measurement and further analysis, such as immunohistochemistry for RAD51 foci.

[1]

Experimental Workflow Diagram
The following diagram outlines the key steps in a typical in vivo efficacy study of B022 in a

xenograft mouse model.
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B022 In Vivo Xenograft Experimental Workflow

Treatment Details
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Caption: Workflow for evaluating B022 efficacy in a mouse xenograft model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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